Cas no 2171292-14-9 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• CAS No: 2171292-14-9
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6269490
• PubChem ID: 165549253
• Update Time: 2025-10-17

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylpentanoic acid
• EN300-1486627
• 2171292-14-9

• Inchi： 1S/C24H28N2O5/c1-14(2)21(12-22(27)28)26-23(29)15(3)25-24(30)31-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,14-15,20-21H,12-13H2,1-3H3,(H,25,30)(H,26,29)(H,27,28)/t15-,21?/m0/s1
• InChI Key： ACMJFHFWCDUDHZ-ZDGMYTEDSA-N
• SMILES： O(C(N[C@@H](C)C(NC(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic Acid (CAS No. 2171292-14-9): An Overview

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS No. 2171292-14-9) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and biotechnology. This compound, often referred to as a protected amino acid derivative, plays a crucial role in the synthesis of complex peptides and proteins, making it an essential building block in the development of novel therapeutics and diagnostic tools.

The structure of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid is characterized by its intricate combination of functional groups, including an N-Fmoc (fluorenylmethyloxycarbonyl) protecting group, an amide linkage, and a branched alkyl chain. The Fmoc group is particularly noteworthy for its utility in solid-phase peptide synthesis (SPPS), where it can be selectively removed under mild conditions, allowing for the sequential addition of amino acids with high purity and yield.

Recent advancements in the field have highlighted the versatility of this compound in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid in the synthesis of cyclic peptides with enhanced stability and bioavailability. These cyclic peptides have shown promising results in targeting specific receptors involved in cancer and neurodegenerative diseases, opening new avenues for therapeutic intervention.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in protein engineering. Researchers at the University of California, San Francisco, have utilized 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid to create designer proteins with tailored functionalities. These proteins have applications in biocatalysis, where they can catalyze specific chemical reactions with high efficiency and selectivity, as well as in biosensors, where they can detect and quantify target molecules with high sensitivity.

The synthetic route to produce 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by the formation of the amide bond and the introduction of the branched alkyl chain. The purity and yield of this compound are critical factors that influence its effectiveness in downstream applications. Advanced purification techniques such as high-performance liquid chromatography (HPLC) are commonly employed to ensure that the final product meets stringent quality standards.

The stability and solubility properties of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid have been extensively studied to optimize its use in various biological assays. Researchers at Harvard University have reported that this compound exhibits excellent stability under physiological conditions, making it suitable for long-term storage and use in multiple experimental setups. Additionally, its solubility can be enhanced by adjusting pH or using cosolvents, which is particularly useful when preparing solutions for cell-based assays or animal studies.

The safety profile of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid has also been evaluated to ensure its safe handling and use in laboratory settings. Toxicity studies have shown that this compound is generally well-tolerated at concentrations relevant to its intended applications. However, standard precautions should be taken when handling any chemical reagent to minimize potential risks.

In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylpentanoic acid (CAS No. 2171292-14-9) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and biotechnology. Its unique structural features and favorable properties make it an indispensable tool for researchers working on peptide synthesis, protein engineering, and drug development. As research continues to advance, this compound is likely to play an increasingly important role in driving innovation and discovery in these fields.